Cas no 29505-31-5 (Valerosidatum)

Valerosidatum structure

Product Name:Valerosidatum

CAS No:29505-31-5

MF:C₂₁H₃₄O₁₁

MW:462.49

CID:274453

PubChem ID:10457051

Update Time:2025-04-28

Valerosidatum Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranoside,[1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl,(1S,4aS,6S,7S,7aS)- (9CI)
- Valerosidate
- b-D-Glucopyranoside,[1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl,(1
- b-D-Glucopyranoside,[1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl,[1S-(1a,4aa,6a,7b,7aa)]-
- Valerosidatum
- [ "Valerosidatum" ]
- [(1S,4aS,6S,7S,7aS)-6,7-dihydroxy-7-methyl-4-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-1-yl] 3-methylbutanoate
- 29505-31-5
- MEGxp0_000855
- C17068
- CHEBI:80904
- Q27151402
- BRD-K09737252-001-01-6
- NCGC00169481-01
- AKOS040762480
- ACon1_000663
- Valerosidic acid
- [(1S)-1,4aalpha,5,6,7,7aalpha-Hexahydro-6alpha,7beta-dihydroxy-7-methyl-1alpha-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl beta-D-glucopyranoside
- ((1S,4aS,6S,7S,7aS)-6,7-dihydroxy-7-methyl-4-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxymethyl)-4a,5,6,7a-tetrahydro-1H-cyclopenta(c)pyran-1-yl) 3-methylbutanoate
- Inchi： 1S/C21H34O11/c1-9(2)4-14(24)32-19-15-11(5-13(23)21(15,3)28)10(7-29-19)8-30-20-18(27)17(26)16(25)12(6-22)31-20/h7,9,11-13,15-20,22-23,25-28H,4-6,8H2,1-3H3/t11-,12-,13+,15-,16-,17+,18-,19+,20-,21-/m1/s1
- InChI Key： LANCLZFYVLANQS-RHMPUOGUSA-N
- SMILES： O[C@]1(C)[C@H](C[C@@H]2C(CO[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)=CO[C@H]([C@@H]21)OC(CC(C)C)=O)O

Computed Properties

Exact Mass: 462.21011190g/mol
Monoisotopic Mass: 462.21011190g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 32
Rotatable Bond Count: 8
Complexity: 697
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.7
Topological Polar Surface Area: 175Å²

Experimental Properties

Color/Form: Powder
Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 638.4±55.0 °C at 760 mmHg
Flash Point: 216.1±25.0 °C
Solubility: Soluble (120 g/l) (25 º C),
Vapor Pressure: 0.0±4.3 mmHg at 25°C

Valerosidatum Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Valerosidatum Pricemore >>

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